Cas no 1261739-74-5 (3-(Difluoromethyl)-4-nitrotoluene)

• Product Name: 3-(Difluoromethyl)-4-nitrotoluene
• CAS No: 1261739-74-5
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4791518
• Update Time: 2025-05-23

3-(Difluoromethyl)-4-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-nitrotoluene

• Inchi： 1S/C8H7F2NO2/c1-5-2-3-7(11(12)13)6(4-5)8(9)10/h2-4,8H,1H3
• InChI Key： OWBWQZKCZRSYIT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8

Additional information on 3-(Difluoromethyl)-4-nitrotoluene

3-(Difluoromethyl)-4-nitrotoluene: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-nitrotoluene, also known by its CAS number 1261739-74-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a toluene derivative with a nitro group at the 4-position and a difluoromethyl group at the 3-position, making it a valuable compound for research and development.

Recent studies have highlighted the importance of 3-(Difluoromethyl)-4-nitrotoluene in the synthesis of advanced materials. Its structure allows for versatile reactivity, which is particularly useful in the creation of high-performance polymers and coatings. Researchers have explored its ability to undergo various chemical transformations, such as nucleophilic aromatic substitution and electrophilic addition, which are critical in material science applications.

In addition to its role in materials science, 3-(Difluoromethyl)-4-nitrotoluene has shown promise in pharmaceutical research. The presence of the nitro group and the difluoromethyl substituent provides opportunities for drug design, particularly in the development of targeted therapies. Recent findings suggest that this compound may exhibit bioactivity against certain enzymes, making it a potential candidate for further pharmacological studies.

The synthesis of 3-(Difluoromethyl)-4-nitrotoluene involves a multi-step process that requires precise control over reaction conditions. Modern synthetic methods have improved the efficiency and scalability of this process, enabling researchers to produce larger quantities for industrial applications. These advancements have been documented in recent publications, emphasizing the importance of optimizing synthetic pathways for this compound.

From an environmental perspective, understanding the degradation pathways of 3-(Difluoromethyl)-4-nitrotoluene is crucial for assessing its impact on ecosystems. Studies have shown that under specific conditions, such as exposure to UV light or microbial activity, this compound can undergo biodegradation. These findings are essential for developing sustainable practices and minimizing environmental risks associated with its use.

In conclusion, 3-(Difluoromethyl)-4-nitrotoluene, with its CAS number 1261739-74-5, represents a versatile and valuable compound in contemporary chemistry. Its applications span across materials science, pharmaceutical research, and environmental studies, making it a focal point for ongoing investigations. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various industrial and scientific domains.